Cas no 1156898-43-9 (4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine
• CAS No: 1156898-43-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6418407
• PubChem ID: 43670757
• Update Time: 2025-10-18

4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 4-ethyl-1-methyl-3-(5-methyl-2-furanyl)-
• CS-0307341
• 1156898-43-9
• EN300-1148795

• Inchi： 1S/C11H15N3O/c1-4-8-10(13-14(3)11(8)12)9-6-5-7(2)15-9/h5-6H,4,12H2,1-3H3
• InChI Key： VYTJFZIJOISRGT-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(CC)C(C2=CC=C(C)O2)=N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 362.1±42.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Additional information on 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine

4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1156898-43-9): A Comprehensive Overview

4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1156898-43-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The chemical structure of 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine is composed of a pyrazole ring substituted with an ethyl group, a methyl group, and a 5-methylfuran moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, which are crucial for its biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacological profile.

In terms of its chemical properties, 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine exhibits high solubility in organic solvents and moderate solubility in water. This characteristic facilitates its use in various experimental setups, including in vitro assays and animal models. Additionally, the compound's stability under different conditions has been extensively studied, ensuring its reliability in long-term research projects.

The biological activity of 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine has been a focal point of numerous investigations. One of the most notable findings is its potent anti-inflammatory effects. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that 4-ethyl-1-methyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine could be a valuable candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-ethyl-1-methyl-3-(5-methylfuran-2-y l)-1H-pyrazol -5 -amine has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 4 - ethyl - 1 - methyl - 3 - ( 5 - methylfuran - 2 - yl ) - 1 H - pyrazol - 5 - amine has been extensively evaluated to ensure its suitability for therapeutic use. Oral administration studies have shown that the compound is well-absorbed and rapidly distributed throughout the body. Furthermore, it exhibits a favorable half-life, allowing for once-daily dosing regimens in clinical settings.

Toxicity assessments have revealed that 4 - ethyl - 1 - methyl - 3 - ( 5 - methylfuran - 2 - yl ) - 1 H - pyrazol - 5 - amine has a low toxicity profile at therapeutic doses. Animal studies have not reported any significant adverse effects at concentrations relevant to clinical applications. These findings support the safety and tolerability of this compound, making it an attractive candidate for further clinical development.

In conclusion, 4 - ethyl - 1 - methyl - 3 -( 5 - methylfuran - 2-y l) - 1 H-pyrazol - 5-am ine (CAS No . 1156898 – 43 – 9) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its potent anti-inflammatory and neuroprotective activities , position it as a valuable candidate for the development of novel therapeutic agents . Ongoing research continues to explore its full potential , with the aim of translating these findings into effective treatments for various diseases .